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Compound of Interest

Compound Name: Larixol

Cat. No.: B1251433 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory operations. This

guide provides essential, step-by-step procedures for the proper disposal of Larixol, a
labdane-type diterpenoid, to ensure personnel safety and environmental protection.

Larixol, while valuable in research, is classified as a substance that can cause skin, eye, and

respiratory irritation[1]. A related compound, Larixyl acetate, is noted as being harmful if

swallowed and very toxic to aquatic life with long-lasting effects[2]. Therefore, adherence to

proper disposal protocols is paramount. The primary directive for the disposal of Larixol and its

containers is to act in accordance with local, state, and federal regulations[1][3].

Summary of Hazard Classifications
For quick reference, the hazard information for Larixol and the related compound Larixyl

acetate are summarized below. This information is derived from safety data sheets (SDS) and

should be consulted before handling these chemicals.
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Chemical CAS Number
GHS Hazard
Statements

Key Disposal
Precaution

Larixol 1438-66-0

H315: Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation

Dispose of in

accordance with local

regulations[1].

Larixyl Acetate 4608-49-5

H302: Harmful if

swallowedH410: Very

toxic to aquatic life

with long lasting

effects

Dispose of

contents/container to

an approved waste

disposal plant[2].

Step-by-Step Disposal Protocol for Larixol Waste
The following protocol outlines the recommended procedure for the disposal of Larixol from a

laboratory setting. This procedure is based on general best practices for chemical waste

management and information from available safety data sheets.

Personal Protective Equipment (PPE): Before handling Larixol waste, ensure appropriate

PPE is worn, including safety goggles with side-shields, protective gloves, and a lab coat[2].

Work should be conducted in a well-ventilated area or a fume hood to avoid inhalation of any

dusts or vapors[1].

Waste Segregation:

Solid Waste: Collect any unused Larixol powder or contaminated materials (e.g., weighing

paper, contaminated wipes) in a clearly labeled, sealed container.

Liquid Waste: For solutions containing Larixol, collect the waste in a designated, leak-

proof, and clearly labeled waste container. Do not mix with incompatible waste streams.

Empty Containers: Empty Larixol containers should be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous waste[4].
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Spill Management: In the event of a spill, prevent further leakage and keep the product away

from drains or water courses[1].

Absorb liquid spills with an inert, finely-powdered liquid-binding material such as diatomite

or universal binders[1].

Collect the absorbed material and any contaminated soil or surfaces into a suitable

container for disposal.

Decontaminate the spill area and any affected equipment by scrubbing with alcohol[1].

Dispose of all contaminated materials as hazardous waste.

Labeling and Storage:

Clearly label the waste container with "Hazardous Waste," the name "Larixol," and any

other components of the waste mixture.

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area, away from heat and sources of ignition[2].

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Provide the waste manifest or any other required documentation to the disposal service.

The most common method for final disposal of this type of chemical waste is incineration

in an EPA-permitted facility[5].

Larixol Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Larixol waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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